Cas no 179051-38-8 (1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride)

1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride is a heterocyclic compound featuring a pyrimidine core linked to a piperidine carboxylic acid moiety, with hydrochloride salt formation enhancing its stability and solubility. This intermediate is valuable in pharmaceutical synthesis, particularly in the development of kinase inhibitors and other bioactive molecules targeting central nervous system disorders or infectious diseases. Its rigid pyrimidine scaffold and functionalized piperidine ring offer versatile reactivity for further derivatization. The hydrochloride form ensures improved handling and storage characteristics. The compound’s structural features make it a useful building block in medicinal chemistry for optimizing pharmacokinetic properties and binding affinity in drug discovery programs.
1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride structure
179051-38-8 structure
Product Name:1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride
CAS No:179051-38-8
MF:C10H14ClN3O2
MW:243.690061092377
MDL:MFCD12404930
CID:1069488
PubChem ID:67239180
Update Time:2025-10-30

1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride
    • 1-(pyrimidin-4-yl)piperidine-4-carboxylicacidhydrochloride
    • CS-0262441
    • 1-pyrimidin-4-ylpiperidine-4-carboxylic acid;hydrochloride
    • EN300-82606
    • G57517
    • SCHEMBL1990072
    • Z1318356899
    • 1375474-40-0
    • A1-50266
    • AKOS016908480
    • 179051-38-8
    • MDL: MFCD12404930
    • Inchi: 1S/C10H13N3O2.ClH/c14-10(15)8-2-5-13(6-3-8)9-1-4-11-7-12-9;/h1,4,7-8H,2-3,5-6H2,(H,14,15);1H
    • InChI Key: BSMKLKICYMATEN-UHFFFAOYSA-N
    • SMILES: Cl.OC(C1CCN(C2C=CN=CN=2)CC1)=O

Computed Properties

  • Exact Mass: 243.0774544g/mol
  • Monoisotopic Mass: 243.0774544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.3Ų

1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride Security Information

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Additional information on 1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride

Comprehensive Overview of 1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride (CAS No. 179051-38-8)

1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride (CAS No. 179051-38-8) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine and piperidine moieties, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, combining a carboxylic acid group with a hydrochloride salt, enhances its solubility and stability, making it a preferred choice for drug development and medicinal chemistry applications.

The growing interest in 1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride is driven by its potential applications in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs). Researchers are particularly focused on its role in modulating cellular signaling pathways, which is a hot topic in oncology and neurodegenerative disease research. With the rise of precision medicine and personalized therapeutics, this compound's versatility aligns well with current trends in drug discovery and biomarker development.

From a synthetic chemistry perspective, CAS No. 179051-38-8 is often utilized in structure-activity relationship (SAR) studies. Its pyrimidine ring provides a scaffold for hydrogen bonding, while the piperidine moiety contributes to conformational flexibility. These features are crucial for designing molecules with improved bioavailability and target selectivity. Recent publications highlight its use in developing small-molecule therapeutics for conditions like inflammation and metabolic disorders.

In the context of AI-driven drug discovery, 1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride has been featured in computational studies leveraging machine learning and molecular docking simulations. These approaches aim to predict its binding affinity for specific proteins, reducing the time and cost associated with traditional screening methods. This aligns with the industry's shift toward high-throughput screening and in silico modeling, which are frequently searched topics in scientific databases.

Quality control and analytical characterization of CAS No. 179051-38-8 are also critical. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and consistency. Given the emphasis on Good Manufacturing Practices (GMP) in pharmaceutical production, these protocols are essential for compliance and scalability. Researchers often inquire about synthetic routes and optimization strategies for this compound, reflecting its industrial relevance.

Environmental and regulatory considerations further underscore the importance of 1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride. As sustainability gains traction, green chemistry approaches are being explored to synthesize this compound with minimal waste. Questions about eco-friendly solvents and catalytic efficiency are increasingly common in forums and academic discussions, highlighting the intersection of chemistry and environmental science.

In summary, 1-(Pyrimidin-4-yl)piperidine-4-carboxylic acid hydrochloride (CAS No. 179051-38-8) is a multifaceted compound with broad applications in modern research. Its integration into drug design, computational chemistry, and sustainable synthesis positions it as a valuable asset in advancing scientific and medical breakthroughs. As the demand for innovative therapeutics grows, this compound will likely remain a focal point in both academic and industrial settings.

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